Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

Zhan Catalyst-1B ruthenium complex
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Compound Focus: Zhan Catalyst-1B

CAS No.: 918870-76-5

Cat. No.: S6609673

Chemical Composition and Basic Properties

The table below summarizes the core identification and physical properties of Zhan Catalyst-1B.

Property Value / Description

IUPAC Name Dichloro(1,3-dimesityl-2-imidazolidinylidene)[5-(dimethylsulfamoyl)-2-
isopropoxybenzylidene]ruthenium [1]

Molecular Cs3H43CI2N303RuS [1] [2]
Formula

CAS Number 918870-76-5 [1] [2]

Molar Mass 733.75 g-mol~1 [3] [2]
Form Green solid powder [3] [2]
Melting Point Information not available in search results

Key Features and Role in Catalysis
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Zhan Catalyst-1B belongs to a class of ruthenium-based organometallic complexes used in olefin

metathesis [3]. Its structure is key to its performance:

¢ Chelating Benzylidene Ligand: like the Hoveyda-Grubbs catalyst, it has an isopropoxystyrene
group that can chelate to the ruthenium center [3].

¢ Electron-Withdrawing Group: a key differentiator is the electron-withdrawing sulfonamide group
(dimethylsulfonamide) attached to the aryl ring, which helps modify the catalyst's electronic properties
and reactivity [3].

¢ N-Heterocyclic Carbene (NHC) Ligand: the catalyst features a 1,3-dimesityl-2-
imidazolidinylidene ligand, which is a saturated NHC ligand that enhances the stability and activity
of the ruthenium center [3] [1].

Application in Organic Synthesis

Zhan Catalyst-1B is effective in various metathesis reactions. One documented application is in a multi-step

cascade synthesis.

Protocol for N-Alkylation of Indole via
RCM/Isomerization/Mannich Cascade

This one-pot protocol combines Zhan Catalyst-1B with a chiral phosphoric acid to produce enantioenriched

y-lactams [4].

¢ Reaction Setup: In a reaction vessel, combine N-allyl-N-benzylacrylamide (1) (0.2 mmol) and
indole (2a) (0.24 mmol, 1.2 equiv) in anhydrous toluene (1.5 mL) [4].

e Catalyst Addition: Add Zhan Catalyst-1B (5 mol%) and the chiral phosphoric acid (R)-5¢ (5 mol%)
to the reaction mixture [4].

¢ Reaction Execution: Stir the reaction mixture at 50 °C for 24 hours [4].

¢ Reaction Work-up: Upon completion, concentrate the mixture under reduced pressure. Purify the
crude product using standard techniques like column chromatography to isolate the desired y-lactam
product (3a) [4].

The workflow of this catalytic cascade is as follows:
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Cascade Reaction Workflow
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Schematic of the one-pot catalytic cascade.

Reaction Performance Data

Under the optimized conditions, this cascade reaction gives the product in 76% yield with 92%

enantiomeric excess (ee) [4].

Parameter Optimized Condition

Ruthenium Catalyst Zhan Catalyst-1B (5 mol%)
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Parameter

Chiral Phosphoric Acid

Solvent

Temperature

Time

Yield

Enantiomeric Excess (ee)

Optimized Condition

(R)-5¢ (5 mol%)

Toluene

50 °C

24 hours

76%

92%

The catalyst demonstrates excellent performance compared to other common ruthenium complexes in this

specific reaction [4].

Catalyst Yield (%) Enantiomeric Excess (ee%)
Zhan Catalyst-1B 76 92
Hoveyda—Grubbs I 73 92
Grubbs II 19 92

Handling and Storage Recommendations

For optimal results and safety, please adhere to the following guidelines based on general laboratory

practices for handling metal-organic catalysts [2]:

e Storage: Store the catalyst in a cool, dry place, away from moisture and direct sunlight. Storing
under an inert atmosphere (e.g., in a glovebox or desiccator) is recommended for long-term stability.

e Handling: Always use appropriate personal protective equipment (PPE), including gloves and
safety glasses. Handle the catalyst in a well-ventilated area, ideally inside a fume hood.

o Stability: The typical shelf life is up to two years when stored under proper conditions [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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